tert-Butyl 2-methyl-3-[(pyridin-4-ylmethyl)amino]propanoate
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Overview
Description
Scientific Research Applications
Alzheimer’s Disease Research
Tert-butyl (4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl) carbamate: , also known as the M4 compound, has been studied in vitro. It exhibits dual functionality as both a β-secretase inhibitor and an acetylcholinesterase inhibitor. These properties are crucial for preventing the aggregation of amyloid beta peptide (Aβ) and the formation of fibrils (fAβ) from Aβ 1-42, which are implicated in Alzheimer’s disease progression .
Medicinal Chemistry and Drug Development
The compound is part of the Aryl Halide Chemistry Informer Library developed by chemists at Merck & Co., Inc. It serves as Informer compound X16 , representing drug-like molecules encountered in complex synthesis. Its unique structure and properties make it valuable for exploring novel drug candidates .
Peptide Synthesis
Researchers have employed tert-Butyl 2-methyl-3-[(pyridin-4-ylmethyl)amino]propanoate in the synthesis of racemic N-tert-butyloxycarbonyl-2-methyl-3-(1H-1,2,4-triazol-1-yl)alanine. This synthetic approach involves four steps and achieves a respectable overall yield. Such applications contribute to the development of bioactive peptides and peptidomimetics .
Mechanism of Action
Target of Action
The primary target of the compound “tert-Butyl 2-methyl-3-[(pyridin-4-ylmethyl)amino]propanoate” is the Sterol 14-alpha demethylase (CYP51) protein . This protein plays a crucial role in the biosynthesis of sterols, which are vital components of cell membranes.
Mode of Action
The compound interacts with its target, the CYP51 protein, by docking onto it . This interaction can lead to changes in the protein’s function, potentially inhibiting its role in sterol biosynthesis.
Biochemical Pathways
The compound’s interaction with the CYP51 protein affects the sterol biosynthesis pathway
Result of Action
Given its target, it is likely that the compound affects the composition of cell membranes by inhibiting sterol biosynthesis .
properties
IUPAC Name |
tert-butyl 2-methyl-3-(pyridin-4-ylmethylamino)propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2/c1-11(13(17)18-14(2,3)4)9-16-10-12-5-7-15-8-6-12/h5-8,11,16H,9-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZONNEQCMMBVWDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNCC1=CC=NC=C1)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 2-methyl-3-[(pyridin-4-ylmethyl)amino]propanoate |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.